Cas no 1704961-32-9 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid
• CAS No: 1704961-32-9
• MF: C₁₇H₁₅Cl₂NO₄
• MW: 368.211302995682
• CID: 6585138
• PubChem ID: 103667782
• Update Time: 2025-06-21

(3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3,4-dichlorophenyl)propanoic acid
• EN300-1163270
• 1704961-32-9

• Inchi： 1S/C17H15Cl2NO4/c18-13-7-6-12(8-14(13)19)15(9-16(21)22)20-17(23)24-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,20,23)(H,21,22)/t15-/m0/s1
• InChI Key： GSNHFPUHZZFOHD-HNNXBMFYSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 367.0378133g/mol
• Monoisotopic Mass: 367.0378133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic Acid (CAS No. 1704961-32-9)

(3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid, identified by its CAS number 1704961-32-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its chiral center and the presence of both benzyloxy and carbonylamino functional groups, contribute to its potential as a building block for the synthesis of more complex pharmacological agents.

The< strong> stereochemistry of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid is of particular interest due to its influence on the biological activity of derived compounds. In pharmaceutical chemistry, the precise arrangement of atoms in a molecule can significantly impact its interactions with biological targets, such as enzymes and receptors. The (S)-configuration at the chiral center of this compound suggests that it may exhibit specific binding properties that could be exploited for therapeutic purposes. This aspect has led to its investigation as a potential intermediate in the development of novel drugs targeting various diseases.

The< strong> benzyloxy and< strong> carbonylamino groups in the molecular structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid provide multiple sites for chemical modification. These functional groups are frequently utilized in medicinal chemistry due to their ability to enhance solubility, stability, and metabolic profiles of drug candidates. The benzyloxy group, in particular, is often employed as a protecting group for amino functions during synthetic procedures, while the carbonylamino group can serve as a precursor for further derivatization into amides or other bioactive moieties. Such versatility makes this compound a valuable asset in the synthetic toolkit of pharmaceutical researchers.

In recent years, there has been growing interest in the development of< strong> 3,4-dichlorophenyl -containing compounds due to their demonstrated biological activity across a range of therapeutic areas. The dichlorophenyl moiety introduces electrophilic centers that can participate in various chemical reactions, enabling the synthesis of diverse derivatives with tailored pharmacological properties. Studies have shown that molecules incorporating this structural motif often exhibit potent interactions with biological targets, making them attractive candidates for drug development. The presence of this group in (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid underscores its potential utility in medicinal chemistry.

Current research in the field of medicinal chemistry has highlighted the importance of< strong> chiral auxiliaries and< strong> catalysts in the synthesis of enantiomerically pure compounds. The stereochemical purity of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid is crucial for ensuring that its derived pharmaceutical agents exhibit the desired biological activity without unwanted side effects. Advances in asymmetric synthesis have enabled more efficient and scalable production of such chiral compounds, which is essential for meeting the demands of modern drug discovery. The synthesis of this compound exemplifies these advancements and demonstrates the feasibility of producing complex stereogenic molecules with high enantiomeric purity.

The< strong> benzyloxy carbonylamino group within (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid is particularly noteworthy due to its role as a protecting group for amino functions during synthetic processes. This functionality is critical in multi-step syntheses where selective protection and deprotection are required to achieve the desired product architecture. The stability and ease of removal of the benzyloxy carbonylamino group under various reaction conditions make it an ideal choice for such applications. Its incorporation into this compound highlights its utility as a versatile intermediate in pharmaceutical synthesis.

Recent studies have also explored the use of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid as a precursor for more complex molecules with enhanced pharmacological properties. For instance, researchers have investigated its potential as a building block for the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The combination of structural features such as the chiral center, benzyloxy group, carbonylamino group, and dichlorophenyl moiety makes this compound a promising candidate for further derivatization into potent therapeutic agents.

In addition to its applications in drug discovery, (3S)-3-{(benzylooxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid has been studied for its potential role in materials science and biotechnology. Its unique chemical structure and functional groups make it suitable for use as an intermediate in the synthesis of polymers and other advanced materials. Furthermore, its biological activity suggests possible applications in biocatalysis and enzyme engineering, where tailored molecular structures can be designed to interact with biological systems in specific ways.

The< strong> dichlorophenyl propanoic acid derivative nature of (3S)-3-{(benzyloxy)carbonylamino}-3-(3,4-dichlorophenyl)propanoic acid also positions it as a candidate for investigation in environmental science and toxicology research. Understanding how such compounds interact with biological systems can provide insights into their potential environmental impact and inform strategies for sustainable chemical design. By studying these interactions at a molecular level, researchers can identify ways to mitigate adverse effects and develop more environmentally friendly alternatives.

In conclusion,( 1704961-32-9 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications across multiple therapeutic areas. Its chiral center,< strong> benzyloxy carbonylamino group,and< strong> 34 dichlorophenyl moiety,make it a versatile intermediate with broad utility in drug discovery and beyond. As research continues to uncover new synthetic methodologies and pharmacological targets,( 1704961-32-9 )is poised to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.